![molecular formula C19H15N3O2S B298671 5-[(9-ethyl-9H-carbazol-3-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione](/img/structure/B298671.png)
5-[(9-ethyl-9H-carbazol-3-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[(9-ethyl-9H-carbazol-3-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. This compound is a derivative of dihydropyrimidine and has a unique chemical structure that makes it a promising candidate for various biological and pharmacological activities.
Mechanism of Action
The mechanism of action of 5-[(9-ethyl-9H-carbazol-3-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is not fully understood. However, it is believed to act by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It may also modulate the activity of neurotransmitters in the brain, leading to improved cognitive function and reduced inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function. It may also have neuroprotective effects and could be useful in treating neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-[(9-ethyl-9H-carbazol-3-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione in lab experiments is its unique chemical structure, which makes it a promising candidate for various biological and pharmacological activities. However, one of the limitations is that the mechanism of action is not fully understood, which makes it difficult to design experiments and interpret results.
Future Directions
There are several future directions for research on 5-[(9-ethyl-9H-carbazol-3-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. One area of research is to investigate its potential use in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of research is to explore its potential use in cancer therapy, particularly in combination with other drugs. Additionally, more research is needed to fully understand the mechanism of action and to optimize the synthesis method for larger-scale production.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in drug discovery and development. Its unique chemical structure and potential biological and pharmacological activities make it a promising candidate for further research. While there are still limitations and areas that require further investigation, the future looks bright for this compound and its potential to improve human health.
Synthesis Methods
The synthesis of 5-[(9-ethyl-9H-carbazol-3-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione involves the reaction of 9-ethylcarbazole-3-carbaldehyde and thiosemicarbazide in the presence of acetic acid. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization. This method yields a pure and stable form of the compound, which is suitable for further research and development.
Scientific Research Applications
The unique chemical structure of 5-[(9-ethyl-9H-carbazol-3-yl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione makes it a promising candidate for various biological and pharmacological activities. The compound has shown potential in inhibiting the growth of cancer cells, reducing inflammation, and improving cognitive function. It has also been investigated for its potential use in treating Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
Molecular Formula |
C19H15N3O2S |
---|---|
Molecular Weight |
349.4 g/mol |
IUPAC Name |
5-[(9-ethylcarbazol-3-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione |
InChI |
InChI=1S/C19H15N3O2S/c1-2-22-15-6-4-3-5-12(15)13-9-11(7-8-16(13)22)10-14-17(23)20-19(25)21-18(14)24/h3-10H,2H2,1H3,(H2,20,21,23,24,25) |
InChI Key |
WKQFTJMVRFLWJU-UHFFFAOYSA-N |
SMILES |
CCN1C2=C(C=C(C=C2)C=C3C(=O)NC(=S)NC3=O)C4=CC=CC=C41 |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)C=C3C(=O)NC(=S)NC3=O)C4=CC=CC=C41 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.